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Compound of Interest

Compound Name: Org 25543 hydrochloride

Cat. No.: B1662644

The following provides immediate, essential guidance for the safe handling and proper disposal
of Org 25543 hydrochloride, a potent and selective glycine transporter type 2 (GlyT2)
inhibitor. This document is intended for researchers, scientists, and drug development
professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Org 25543 hydrochloride was found. The
following guidance is based on the chemical's known biological activity, its nature as a
hydrochloride salt of a complex organic molecule, and general principles of laboratory chemical
safety. It is imperative to treat this compound with caution and to consult with your institution's
Environmental Health and Safety (EHS) department for specific disposal requirements.

Quantitative Data and Physical Properties

While a comprehensive official data sheet is unavailable, the following information has been
compiled from available sources.
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Property Data

N-[[1-(Dimethylamino)cyclopentyllmethyl]-3,5-

Chemical Name dimethoxy-4-(phenylmethoxy)benzamide
hydrochloride[1]

Molecular Formula C24H33CIN204 (as hydrochloride)

Molecular Weight 448.98 g/mol [1]

) Likely a solid powder, similar to other
Physical State )
hydrochloride salts.[2]

Solubility Expected to be soluble in water.[2]

Purity >98% (HPLC)[1]

Potent and selective GlyT2 inhibitor (ICso = 16

Biological Activity AM for hGlyT2).[1]

] Potent biological activity. As a hydrochloride, it
Potential Hazards _ o
may be corrosive and acidic.[3]

Incompatible Materials Strong oxidizing agents, bases.[2][3]

Experimental Protocols: Proper Disposal
Procedures

Given its potent biological activity and its nature as a hydrochloride salt, Org 25543
hydrochloride must be treated as hazardous waste.[4] Under no circumstances should it be
disposed of down the drain or in regular trash.[4][5]

Step-by-Step Disposal Guide

» Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing
appropriate PPE, including:

o Safety goggles or glasses.[2]

o Chemical-resistant gloves.[2]
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o Alab coat.[2]

o Waste Segregation:

o Do not mix Org 25543 hydrochloride waste with other chemical waste streams unless
explicitly permitted by your EHS department.[6]

o Itis critical to keep it segregated from incompatible materials such as bases and strong
oxidizing agents.[6]

e Containerization:

o Place solid waste in a clearly labeled, sealable, and chemically compatible container. The
container must be in good condition, without cracks or leaks.[4]

o For solutions, use a sealed, leak-proof container.

o The container must be labeled with the words "Hazardous Waste" and the full chemical
name: "Org 25543 hydrochloride".[4] Do not use abbreviations.[4]

o Storage:

o Store the sealed waste container in a designated, secure area away from general
laboratory traffic.

o Ensure the storage area is well-ventilated.
» Disposal:

o Arrange for pickup and disposal through your institution's certified hazardous waste
management program or EHS department.[5]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Decontamination of Labware
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e Reusable Glassware: Triple-rinse with a suitable solvent (e.g., ethanol or methanol) capable
of dissolving the compound. Collect the rinsate as hazardous waste.[4] Then, wash the
glassware as usual.

o Disposable Items: Any disposable items (e.g., pipette tips, weigh boats, contaminated paper
towels) that have come into contact with Org 25543 hydrochloride must be collected and
disposed of as solid hazardous waste.[5]

Mandatory Visualizations
Disposal Workflow for Org 25543 Hydrochloride

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of Org 25543 hydrochloride.
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Start: Identify
Org 25543 hydrochloride
for disposal

'

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

Determine Waste Type

Solid Waste Liquid Waste
(e.g., powder, contaminated disposables) (e.g., solutions, rinsate)

Place in a sealed, Place in a sealed, leak-proof,
compatible, and labeled and labeled hazardous
hazardous waste container for solids. waste container for liquids.

'

Label Container:
- 'Hazardous Waste'
- 'Org 25543 hydrochloride'

i

Store in a designated,
secure hazardous waste
storage area.

i

Contact EHS for
pickup and disposal.
Follow institutional protocols.

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Org 25543 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Disposal Protocol for Org 25543
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662644#o0rg-25543-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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